Cas no 180002-02-2 (Carbamic acid, methyl[(3-nitrophenyl)methyl]-, 1,1-dimethylethyl ester)

• Product name: Carbamic acid, methyl[(3-nitrophenyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 180002-02-2
• MF: C₁₃H₁₈N₂O₄
• MW: 266.29302
• CID: 1370867
• PubChem ID: 22981377

Carbamic acid, methyl[(3-nitrophenyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl[(3-nitrophenyl)methyl]-, 1,1-dimethylethyl ester
• N-tert-butoxycarbonyl-N-methyl-N-(3-nitrobenzyl)amine
• 180002-02-2
• DB-321280
• tert-butyl N-methyl-N-[(3-nitrophenyl)methyl]carbamate
• SCHEMBL3296353
• tert-butyl methyl(3-nitrobenzyl)carbamate
• EN300-157180
• AKOS013099419

• Inchi： InChI=1S/C13H18N2O4/c1-13(2,3)19-12(16)14(4)9-10-6-5-7-11(8-10)15(17)18/h5-8H,9H2,1-4H3
• InChI Key： GPOATMYDKUEHKM-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N(C)CC1=CC(=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.12674
• Monoisotopic Mass: 266.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• PSA: 72.68